![molecular formula C21H19N3O4 B2638805 N-(2,3-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 899970-06-0](/img/structure/B2638805.png)
N-(2,3-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,3-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as DPC, is a potent calcium channel blocker that has been extensively studied for its potential therapeutic applications. DPC is a member of the dihydropyridine class of calcium channel blockers, which are widely used in the treatment of hypertension and other cardiovascular diseases.
Scientific Research Applications
Polyimide Development and Micropatterning
A study by Shin et al. (2007) focused on a novel photosensitive polyimide, which exhibits significant solubility in dilute aqueous solutions and shows potential for micropatterning applications. This material could have implications in the development of electronics and other technologies requiring precise patterns at a microscopic level. The research demonstrated the synthesis of a polyimide derived from specific monomers and its transformation into a photosensitive variant through nitrobenzylation. The synthesized polyimide showed promising micropatterning properties with high line-width resolution and sensitivity, positioning it as a valuable material for advanced manufacturing processes (Shin et al., 2007).
Applications in Heterocyclic Chemistry and Drug Synthesis
Heterocyclic Synthesis and Drug Precursor Development
Research by Alnajjar et al. (2008) explored the role of enaminones in heterocyclic syntheses, particularly focusing on the product structures of enaminones with malononitrile. The study offers insights into the complex interactions and potential pathways for synthesizing heterocyclic compounds, which are critical in the development of pharmaceuticals and other chemical products. The findings provide a novel route to certain carboxylic acids and derivatives, underscoring the importance of this compound in facilitating diverse chemical reactions and potential applications in drug development (Alnajjar et al., 2008).
Applications in Crystallography and Material Science
Crystal Structure Analysis and Material Characterization
The work of Okul et al. (2019) delved into the synthesis and crystallographic analysis of 2,4-dimethyl-6-oxo-1,6-dihydropyridin-3-carboxamide derivatives. The study presents detailed structural analyses, offering insights into the molecular and crystal structures of these compounds. Such detailed characterization is essential in material science and chemistry for understanding the properties and potential applications of new compounds. The research not only provided synthesis methods but also performed a comparative analysis of bond lengths and angles, shedding light on the structural nuances that might influence the physical and chemical properties of these materials (Okul et al., 2019).
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4/c1-14-6-3-10-19(15(14)2)22-20(25)18-9-5-11-23(21(18)26)13-16-7-4-8-17(12-16)24(27)28/h3-12H,13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQLLFZLOASDJMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.